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Compound of Interest

Compound Name: Motival
CAS No.: 66555-51-9
Cat. No.: B1235944
Get Quote
. J

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Motival, a medication containing Nortriptyline hydrochloride and Fluphenazine hydrochloride.
Adherence to these procedures is critical to ensure personnel safety and environmental
protection. This guidance is intended for researchers, scientists, and drug development
professionals who may handle this substance in a laboratory setting.

Hazard Summary and Safety Precautions

Motival is a combination drug presenting significant health hazards. The active ingredients,
Nortriptyline hydrochloride and Fluphenazine hydrochloride, are associated with acute and
chronic health risks. All personnel handling Motival for disposal must be familiar with its Safety
Data Sheet (SDS) information and adhere to strict safety protocols.

Key Hazards:

» Nortriptyline Hydrochloride: Harmful if swallowed and causes damage to the nervous
system.[1]
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e Fluphenazine Hydrochloride: Toxic if swallowed and may be fatal if inhaled.[2] It is also
suspected of damaging fertility or the unborn child and causes organ damage through
prolonged or repeated exposure.[2][3]

Required Personal Protective Equipment (PPE):

Wear protective gloves, such as nitrile gloves.

Use eye protection, such as safety glasses with side shields or goggles.

A lab coat or other protective clothing is required.

If there is a risk of generating dust or aerosols, use a respirator.

Disposal Procedures

The preferred method for disposing of Motival is through a licensed pharmaceutical take-back
program or a registered hazardous waste disposal company. If these options are not available,
the following on-site disposal procedure should be followed.

Experimental Protocol for On-Site Disposal of Motival
Tablets:

e Preparation:

[¢]

Ensure all necessary PPE is worn.

o

Conduct the disposal procedure in a well-ventilated area, preferably within a chemical
fume hood to avoid inhalation of any dust.

o

Prepare a sealable plastic bag.

o

Have an undesirable, absorbent material ready, such as cat litter or used coffee grounds.

o Deactivation and Rendering Unusable:

o Carefully remove the Motival tablets from their original packaging.
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[e]

Place the tablets into the sealable plastic bag.

o

Add a small amount of water to the bag to dissolve the tablets.

[¢]

Add the unappealing substance (e.g., cat litter) to the bag.

[¢]

Seal the bag securely.

e Final Disposal:

o Place the sealed bag into a designated hazardous waste container. This container should
be clearly labeled as "Hazardous Pharmaceutical Waste."

o Arrange for the pickup and disposal of the hazardous waste container by a certified waste
management company.

o Never flush Motival down the toilet or drain, as this can lead to environmental
contamination.[4]

Quantitative Data Summary

Active Ingredient Hazard Classifications

Acute Toxicity, Oral (Category 4); Specific Target
Nortriptyline Hydrochloride Organ Toxicity, Single Exposure (Category 1 -
Nervous System)[1][5]

Acute Toxicity, Oral (Category 3); Acute Toxicity,
Inhalation (Category 2); Reproductive Toxicity

Fluphenazine Hydrochloride (Category 1A); Specific Target Organ Toxicity,
Single and Repeated Exposure (Category 1)[2]
[3]

Visualized Disposal Workflow

The following diagram illustrates the step-by-step procedure for the safe disposal of Motival.
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Motival Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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